Cas no 30777-88-9 ( )

• Product Name: &nbsp
• CAS No: 30777-88-9
• MF: C₁₆H₁₀F₃NO₃
• MW: 321.2507147789
• CID: 916188
• PubChem ID: 341081
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 2-[[3-(trifluoromethyl)phenyl]methoxy]isoindole-1,3-dione
• 12E-923
• AC1L7T7O
• N-(3-trifluoromethylbenzyloxy)phthalimide
• N-(3-trifluoromethyl-benzyloxy)-phthalimide
• N-(3-trifluoromethylphenylmethoxy)phthalimide
• N-(m-Trifluormethylbenzyloxy)-phthalimid
• NSC372538
• SureCN5529894
• SCHEMBL5529894
• 2-((3-(Trifluoromethyl)benzyl)oxy)isoindoline-1,3-dione
• AKOS005079997
• 2-((3-(Trifluoromethyl)benzyl)oxy)-1h-isoindole-1,3(2h)-dione
• DTXSID80321265
• 2-(3-(trifluoromethyl)benzyloxy)isoindoline-1,3-dione
• 30777-88-9
• 2-{[3-(trifluoromethyl)phenyl]methoxy}-2,3-dihydro-1H-isoindole-1,3-dione
• NSC-372538
• DB-133011
•  

• MDL： MFCD00139222
• Inchi： 1S/C16H10F3NO3/c17-16(18,19)11-5-3-4-10(8-11)9-23-20-14(21)12-6-1-2-7-13(12)15(20)22/h1-8H,9H2
• InChI Key： FECCBZQSGCSEQY-UHFFFAOYSA-N
• SMILES： FC(C1=CC=CC(=C1)CON1C(C2C=CC=CC=2C1=O)=O)(F)F

Computed Properties

• Exact Mass: 321.0613
• Monoisotopic Mass: 321.06127767g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 456
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 46.6Ų

Experimental Properties

• PSA: 46.61
• LogP: 3.37110